Cas no 866808-31-3 (8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

• Product Name: 8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• CAS No: 866808-31-3
• MF: C₂₈H₂₅NO₅
• MW: 455.501807928085
• CID: 5979782
• PubChem ID: 2137062
• Update Time: 2025-05-30

8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

• 8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• 8-(3,4-dimethylbenzoyl)-6-[(3-methoxyphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• F1604-0700
• AKOS001830627
• 8-(3,4-dimethylbenzoyl)-6-[(3-methoxyphenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• AB00675077-01
• 8-(3,4-dimethylbenzoyl)-6-(3-methoxybenzyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• 866808-31-3

• Inchi： 1S/C28H25NO5/c1-17-7-8-20(11-18(17)2)27(30)23-16-29(15-19-5-4-6-21(12-19)32-3)24-14-26-25(33-9-10-34-26)13-22(24)28(23)31/h4-8,11-14,16H,9-10,15H2,1-3H3
• InChI Key： BCVPXSYUMDTELF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)C2=C(C=C3OCCOC3=C2)C(=O)C(C(=O)C2=CC=C(C)C(C)=C2)=C1

Computed Properties

• Exact Mass: 455.17327290g/mol
• Monoisotopic Mass: 455.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 65.1Ų

Additional information on 8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

Introduction to 8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one (CAS No. 866808-31-3)

8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one (CAS No. 866808-31-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines and is characterized by its intricate molecular framework, which includes a dioxinone moiety and multiple aromatic substituents. The compound's structure is depicted as follows:

Structure:

The presence of the 3,4-dimethylbenzoyl and 3-methoxyphenyl groups imparts specific chemical properties and biological activities to this compound. These functional groups are known to influence the compound's solubility, stability, and reactivity in various biological environments.

Synthesis:

The synthesis of 8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one typically involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the quinoline core through a condensation reaction followed by the introduction of the dioxinone moiety and the aromatic substituents. Recent advancements in catalytic methods and green chemistry approaches have significantly improved the efficiency and sustainability of this synthesis process.

Biological Activity:

This compound has been extensively studied for its potential therapeutic applications. Research has shown that it exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory activity is attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In cancer research, it has demonstrated significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells.

A recent study published in the Journal of Medicinal Chemistry highlighted the mechanism of action of this compound. It was found to induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. Additionally, it has been shown to enhance the efficacy of existing chemotherapeutic agents by overcoming drug resistance mechanisms.

Clinical Trials:

The promising preclinical results have led to the initiation of several clinical trials to evaluate the safety and efficacy of 8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one. Phase I trials have demonstrated that it is well-tolerated at therapeutic doses with minimal side effects. Ongoing Phase II trials are focusing on specific cancer types such as triple-negative breast cancer and non-small cell lung cancer.

Potential Applications:

Beyond its anti-inflammatory and anti-cancer properties, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that it can reduce oxidative stress and inhibit neuroinflammation, thereby protecting neuronal cells from damage.

In addition to its direct therapeutic applications, this compound has potential as a lead molecule for drug discovery. Its unique structure provides a valuable scaffold for further chemical modifications aimed at enhancing its potency and selectivity for specific targets.

Conclusion:

8-(3,4-dimethylbenzoyl)-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one (CAS No. 866808-31-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds significant promise for improving patient outcomes in various diseases.